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Compound of Interest

Compound Name: 1-Chloro-2,5-dibutoxybenzene

Cat. No.: B1583300

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 1-Chloro-2,5-dimethoxybenzene, a
halogenated aromatic ether with significant potential as a building block in organic synthesis.
This document will delve into its chemical identity, physical and chemical properties, synthesis,
safety protocols, and potential applications, particularly within the realm of pharmaceutical and
materials science research.

Part 1: Core Chemical Identity

Chemical Name: 1-Chloro-2,5-dimethoxybenzene

Synonyms: 2-Chloro-1,4-dimethoxybenzene, Chlorohydroquinone dimethyl ether[1][2]
CAS Number; 2100-42-7[1][3]

Molecular Formula: CsHoClO2[1][3]

Molecular Weight: 172.61 g/mol [3]

Chemical Structure:

The structure of 1-Chloro-2,5-dimethoxybenzene consists of a benzene ring substituted with a
chlorine atom, and two methoxy groups at positions 2 and 5 relative to the chlorine.
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Caption: Chemical structure of 1-Chloro-2,5-dimethoxybenzene.

Part 2: Physicochemical Properties

A summary of the key physical and chemical properties of 1-Chloro-2,5-dimethoxybenzene is
presented in the table below. These properties are crucial for designing experimental setups,
purification procedures, and for predicting its behavior in different chemical environments.

Property Value Source
Appearance Colorlfass- to Almost colorless )
clear liquid
Melting Point 8.1°C/46.6 °F [5]
Boiling Point 247 °C | 476.6 °F [5]
Flash Point 117 °C/242.6 °F [5]
Autoignition Temperature 430 °C /806 °F [5]
Density / Specific Gravity 1.210 [5]
Purity >97.0% (GC) [4]

Part 3: Synthesis and Mechanistic Insights

The primary route for the synthesis of 1-Chloro-2,5-dimethoxybenzene involves the chlorination
of 1,4-dimethoxybenzene (hydroquinone dimethyl ether).

Experimental Protocol: Chlorination of 1,4-
Dimethoxybenzene

This protocol describes a general procedure for the synthesis of 1-Chloro-2,5-
dimethoxybenzene.

Materials:

¢ 1,4-Dimethoxybenzene
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» Elemental Chlorine (Cl2)

o Titanium tetrachloride (TiCls) (catalyst)

 Dilute hydrochloric acid

e 1% Sodium hydroxide solution

e Anhydrous magnesium sulfate

e Appropriate solvent (e.g., dichloromethane)

Procedure:

o Dissolve 1,4-dimethoxybenzene in a suitable solvent in a reaction vessel equipped with a
stirrer, a gas inlet, and a cooling system.

e Add a catalytic amount of titanium tetrachloride to the solution.

e Cool the reaction mixture to the desired temperature (e.g., 0-10 °C).

e Slowly bubble elemental chlorine gas through the stirred solution. Monitor the reaction
progress using a suitable analytical technique, such as Gas Chromatography (GC).

e Upon completion of the reaction, quench the reaction by adding dilute hydrochloric acid.

o Separate the organic layer and wash it sequentially with water and 1% sodium hydroxide
solution to remove any unreacted chlorine and acidic byproducts.

e Dry the organic layer over anhydrous magnesium sulfate.

« Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the
crude product.

 Purify the crude product by fractional distillation under reduced pressure to yield high-purity
1-Chloro-2,5-dimethoxybenzene.

Causality and Insights:
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The use of a Lewis acid catalyst like titanium tetrachloride is crucial for activating the aromatic
ring towards electrophilic substitution by chlorine. The reaction temperature is carefully
controlled to minimize the formation of dichlorinated and other polysubstituted byproducts. The
workup procedure is designed to effectively remove the catalyst and any side products,
ensuring the isolation of a pure compound. A potential challenge in this synthesis is the
formation of isomeric and disubstituted products, such as 2,5-dichloro-1,4-dimethoxybenzene.
[6] Therefore, careful control of stoichiometry and reaction conditions is paramount.

[Quench with HcD—»Ghase SEparanorD—>[wash with Na%]—»[Dry with MgSOA]—> oncentration

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 1-Chloro-2,5-dimethoxybenzene.

Part 4: Applications in Research and Development

1-Chloro-2,5-dimethoxybenzene serves as a versatile intermediate in the synthesis of more
complex molecules, particularly in the pharmaceutical and agrochemical industries. Its
substituted benzene ring allows for a variety of chemical transformations.

» Precursor for Biologically Active Molecules: The chloro and methoxy groups can be further
functionalized to introduce different pharmacophores. For instance, it can be a precursor for
the synthesis of hydroxylated metabolites of polychlorinated biphenyls (PCBs), which are
important for toxicological studies.[7]

» Intermediate in Dye and Pesticide Synthesis: Chlorinated hydroquinone dimethyl ethers are
valuable intermediates in the production of dyes and pesticides.[6]

e Benzyne Precursor: Halogenated benzenes can serve as precursors for the generation of
highly reactive aryne intermediates, which are powerful tools in organic synthesis for the
formation of carbon-carbon and carbon-heteroatom bonds.[4]
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Part 5: Safety and Handling

As a chemical intermediate, proper handling and safety precautions are essential when
working with 1-Chloro-2,5-dimethoxybenzene.

Hazard Identification:

Acute oral toxicity: Harmful if swallowed.[2]

Skin Corrosion/Irritation: Causes skin irritation.[2][8]

Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[2][8]

Specific target organ toxicity (single exposure): May cause respiratory irritation.[2]

Recommended Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles.

Hand Protection: Compatible chemical-resistant gloves.

Skin and Body Protection: Laboratory coat and appropriate protective clothing.

Respiratory Protection: Use in a well-ventilated area or with a certified respirator if inhalation
risk is high.

First Aid Measures:

If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell.[2]

If on Skin: Wash with plenty of soap and water.[2]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.[2]

If Inhaled: Remove person to fresh air and keep comfortable for breathing.[2]

Disposal:
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Dispose of contents/container to an approved waste disposal plant.[2]
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Caption: Key safety considerations for handling 1-Chloro-2,5-dimethoxybenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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